![molecular formula C19H18FN5O B5107953 2-({4-[4-(4-fluorophenyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}carbonyl)pyridine](/img/structure/B5107953.png)
2-({4-[4-(4-fluorophenyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}carbonyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({4-[4-(4-fluorophenyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}carbonyl)pyridine, commonly known as 'FPTQ', is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the class of triazolyl piperidine derivatives and has shown promising results in scientific research applications.
Mechanism of Action
FPTQ exerts its pharmacological effects by selectively binding to specific proteins and enzymes. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and cancer progression. FPTQ also inhibits the replication of various viruses such as HIV and hepatitis C virus by targeting viral enzymes.
Biochemical and Physiological Effects:
FPTQ has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also has anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in cancer cells. FPTQ has been shown to have a favorable pharmacokinetic profile and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the major advantages of FPTQ is its ability to selectively target specific proteins and enzymes, which makes it a promising candidate for drug development. However, the synthesis of FPTQ is a multi-step process that requires specialized equipment and expertise. Moreover, the cost of synthesizing FPTQ is relatively high, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on FPTQ. One potential area of research is the development of FPTQ-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is the use of FPTQ in combination with other drugs for the treatment of cancer. Additionally, the development of more efficient and cost-effective synthesis methods for FPTQ could lead to its wider use in scientific research.
Synthesis Methods
The synthesis of FPTQ involves a multi-step process that includes the reaction of 4-fluorophenyl isocyanate with 1-(4-piperidinyl)piperidine to form the intermediate product. This intermediate product is then reacted with 4-azido-1H-1,2,3-triazole in the presence of a copper catalyst to yield the final product, FPTQ.
Scientific Research Applications
FPTQ has been extensively studied for its potential use as a therapeutic agent in various diseases. Its ability to selectively target specific proteins and enzymes involved in disease progression makes it a promising candidate for drug development. FPTQ has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities in preclinical studies.
Properties
IUPAC Name |
[4-[4-(4-fluorophenyl)triazol-1-yl]piperidin-1-yl]-pyridin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O/c20-15-6-4-14(5-7-15)18-13-25(23-22-18)16-8-11-24(12-9-16)19(26)17-3-1-2-10-21-17/h1-7,10,13,16H,8-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUNRBCUBUUCOJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C=C(N=N2)C3=CC=C(C=C3)F)C(=O)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.